2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[4-[3-(1H-pyrazol-5-yl)phenyl]phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H12N4O/c1-2-14(10-15(3-1)16-8-9-18-20-16)12-4-6-13(7-5-12)17-21-19-11-22-17/h1-11H,(H,18,20)
• InChI Key: UGXCMTNRURKGGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=NN2)C3=CC=C(C=C3)C4=NN=CO4
• Molecular Formula: C17H12N4O
• Molecular Weight: 288.30 g/mol

Description

2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole is a chemical compound that has been extensively studied for its potential use in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has been found to have a variety of potential applications in fields such as biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole is not fully understood. However, it has been found to have the ability to bind to certain proteins and enzymes in the body, which may lead to changes in their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have potential effects on the nervous system, cardiovascular system, and immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole in lab experiments is its potential for use as a research tool in the fields of biochemistry and pharmacology. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole. Some of these include:
1. Further studies on the compound's mechanism of action to better understand its potential uses in various fields of research.
2. Exploration of the compound's potential as a therapeutic agent in the treatment of various diseases.
3. Investigation of the compound's potential uses in the field of materials science, particularly in the development of new materials with unique properties.
4. Studies on the compound's potential effects on the environment and its potential as a pollutant.
In conclusion, this compound is a chemical compound with potential applications in a variety of fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have all been discussed. Further research on this compound may lead to new discoveries and advancements in various fields of science.

Synthesis Methods

The synthesis of 2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole can be achieved through a variety of methods. One common method involves the reaction of 3-(4-bromophenyl)-1H-pyrazole with 2-(4-bromophenyl)-5-nitro-1,3,4-oxadiazole in the presence of a palladium catalyst. This reaction results in the formation of the desired compound with a high yield.

Scientific Research Applications

The potential applications of 2-[3'-(1H-pyrazol-3-yl)-4-biphenylyl]-1,3,4-oxadiazole in scientific research are numerous. This compound has been found to have potential uses in the fields of biochemistry, pharmacology, and materials science.